![molecular formula C14H16N4O4S B2968067 2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenethyl)acetamide CAS No. 1251708-64-1](/img/structure/B2968067.png)
2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenethyl)acetamide
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Description
2-(pyrimidin-2-yloxy)-N-(4-sulfamoylphenethyl)acetamide is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Structural Analysis
Research has demonstrated the utility of pyrimidin-2-yloxy derivatives in elucidating crystal structures. For instance, studies have shown how molecules with a pyrimidine ring can adopt folded conformations, which are crucial for understanding molecular interactions and designing new compounds with desired properties (Subasri et al., 2017) (Subasri et al., 2016).
Radiopharmaceuticals
Derivatives of pyrimidin-2-yloxy compounds have been explored for their potential in imaging applications, particularly in positron emission tomography (PET) for the selective imaging of the translocator protein (18 kDa). Such studies highlight the role of these compounds in developing radioligands for diagnostic purposes (Dollé et al., 2008).
Biochemistry and Binding Studies
In biochemistry, pyrimidin-2-yloxy derivatives have been used to study interactions with proteins such as bovine serum albumin (BSA). These interactions are crucial for understanding the pharmacokinetics and pharmacodynamics of potential therapeutic agents (Meng et al., 2012).
Antimicrobial and Antitubercular Activity
Pyrimidin-2-yloxy derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. These studies contribute to the search for new therapeutic agents against infectious diseases (Majithiya & Bheshdadia, 2022).
Enzyme Inhibition for Herbicide Design
The design of acetohydroxyacid synthase inhibitors, targeting the biosynthesis of branched-chain amino acids in plants, has utilized pyrimidin-2-yloxy derivatives. This research aids in developing new herbicides with enhanced efficacy (He et al., 2007).
Quantum Chemical Studies and Drug Design
Pyrimidin-2-yloxy derivatives have been subject to quantum chemical studies to explore their molecular structures, interactions, and potential as antiviral agents against diseases such as COVID-19. This research underscores the compound's role in the development of new drugs with specific targeting capabilities (Mary et al., 2020).
Antitumor Activity
Investigations into the antitumor activities of pyrimidin-2-yloxy derivatives have led to the identification of compounds that exhibit significant efficacy against various cancer cell lines, offering insights into new chemotherapy agents (Alqasoumi et al., 2009).
Properties
IUPAC Name |
2-pyrimidin-2-yloxy-N-[2-(4-sulfamoylphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4S/c15-23(20,21)12-4-2-11(3-5-12)6-9-16-13(19)10-22-14-17-7-1-8-18-14/h1-5,7-8H,6,9-10H2,(H,16,19)(H2,15,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMRKUNOLCOSUAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)OCC(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.